Cas no 1248463-74-2 (1-(2,4,5-trimethoxyphenyl)cyclopropan-1-ol)

• Product Name: 1-(2,4,5-trimethoxyphenyl)cyclopropan-1-ol
• CAS No: 1248463-74-2
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6057528
• PubChem ID: 62669873
• Update Time: 2025-07-17

1-(2,4,5-trimethoxyphenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-trimethoxyphenyl)cyclopropan-1-ol
• EN300-1859228
• AKOS011963936
• 1248463-74-2

• Inchi： 1S/C12H16O4/c1-14-9-7-11(16-3)10(15-2)6-8(9)12(13)4-5-12/h6-7,13H,4-5H2,1-3H3
• InChI Key： MDTMXYFBNZMWPQ-UHFFFAOYSA-N
• SMILES： OC1(C2C=C(C(=CC=2OC)OC)OC)CC1

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.9Ų

Additional information on 1-(2,4,5-trimethoxyphenyl)cyclopropan-1-ol

Introduction to 1-(2,4,5-trimethoxyphenyl)cyclopropan-1-ol (CAS No. 1248463-74-2)

1-(2,4,5-trimethoxyphenyl)cyclopropan-1-ol, also known by its CAS number 1248463-74-2, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its distinctive structure, which includes a cyclopropane ring and a substituted phenyl group with three methoxy groups. The combination of these functional groups imparts unique chemical and physical properties to the molecule, making it a valuable candidate for further research and development.

The structure of 1-(2,4,5-trimethoxyphenyl)cyclopropan-1-ol is particularly noteworthy. The cyclopropane ring, a three-membered cyclic alkane, is known for its high ring strain and reactivity. This strain can be harnessed in various chemical reactions, making the compound an interesting substrate for synthetic transformations. The trimethoxyphenyl group, on the other hand, introduces significant electron-donating properties due to the presence of the methoxy groups. This can influence the compound's reactivity and stability in different environments.

Recent research has explored the potential of 1-(2,4,5-trimethoxyphenyl)cyclopropan-1-ol in various applications. In medicinal chemistry, the compound has shown promise as a lead molecule for the development of new drugs. Its unique structure and reactivity make it an attractive candidate for targeting specific biological pathways. For instance, studies have investigated its potential as an inhibitor of certain enzymes involved in disease processes. The ability to fine-tune the properties of this compound through chemical modifications opens up numerous possibilities for optimizing its therapeutic effects.

In the field of materials science, 1-(2,4,5-trimethoxyphenyl)cyclopropan-1-ol has been explored for its potential use in the synthesis of advanced materials. The cyclopropane ring can serve as a building block for creating polymers with unique mechanical and thermal properties. Additionally, the trimethoxyphenyl group can enhance the solubility and processability of these materials, making them suitable for a wide range of applications, from electronics to biocompatible materials.

The synthesis of 1-(2,4,5-trimethoxyphenyl)cyclopropan-1-ol has been optimized through various methods. One common approach involves the reaction of 2,4,5-trimethoxybenzaldehyde with a suitable cyclopropane precursor under mild conditions. This method provides high yields and good purity, making it suitable for large-scale production. Advances in synthetic methodologies have also led to more efficient and environmentally friendly routes for synthesizing this compound.

The stability and safety of 1-(2,4,5-trimethoxyphenyl)cyclopropan-1-ol are important considerations for its practical applications. Studies have shown that the compound is stable under standard laboratory conditions and does not pose significant safety risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage.

In conclusion, 1-(2,4,5-trimethoxyphenyl)cyclopropan-1-ol (CAS No. 1248463-74-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structure and properties make it an attractive candidate for further research and development. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.